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Compound of Interest

Compound Name: 3-Chlorobenzaldehyde

Cat. No.: B042229 Get Quote

Essential Safety and Handling Guide for 3-
Chlorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Chlorobenzaldehyde. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Chlorobenzaldehyde is a hazardous substance that requires careful handling. It is classified

as causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3] It is

also a combustible liquid.[4]

Summary of Hazards:
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Hazard Classification Description

Skin Irritation Causes skin irritation upon contact.[1][2]

Eye Irritation Causes serious eye irritation.[1][2]

Respiratory Irritation May cause respiratory irritation if inhaled.[1][2]

Flammability
Combustible liquid with a flash point of 88°C

(190.4°F).

Mandatory Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or

NIOSH standards.[1][2]

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., PVC).[4] Gloves must be

inspected before use and

disposed of properly after.[2]

To prevent skin contact which

can cause irritation and

potential sensitization.[4]

Body Protection

Impervious clothing, such as a

lab coat or overalls, and a

P.V.C. apron.[2][4]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., type A-P or ABEK)

is necessary.[1][2][4]

To prevent inhalation of vapors

which may cause respiratory

irritation.

Physical and Chemical Properties
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Property Value

Molecular Formula C₇H₅ClO[2]

Molecular Weight 140.57 g/mol [1][2]

Appearance Colorless to light yellow liquid.[1][4]

Boiling Point 213-214 °C

Melting Point 9-12 °C

Flash Point 88 °C (190.4 °F) - closed cup

Specific Gravity 1.241[4]

Solubility
Does not mix well with water. Soluble in

common organic solvents.[4][5]

Step-by-Step Handling and Operational Plan
3.1. Pre-Operational Checks:

Verify Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.

Inspect PPE: Check all PPE for integrity. Ensure gloves are free of holes and safety glasses

are clean.

Locate Safety Equipment: Confirm the location and functionality of the nearest eyewash

station, safety shower, and fire extinguisher.[4][6]

Review SDS: Have the Safety Data Sheet (SDS) for 3-Chlorobenzaldehyde readily

accessible.

Prepare for Spills: Have a spill kit with inert absorbent material (e.g., sand, earth, vermiculite)

ready.[7]

3.2. Handling Procedure:
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Grounding: When transferring between containers, take measures to prevent the buildup of

electrostatic charge.[2]

Dispensing: Carefully dispense the required amount of 3-Chlorobenzaldehyde, avoiding

splashing.

Avoid Inhalation and Contact: Do not breathe vapors or mist.[1][2] Avoid all personal contact

with the substance.[4]

Container Management: Keep the container tightly closed when not in use.[1][2] Opened

containers must be carefully resealed and kept upright.[2]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling and before eating, drinking, or smoking.[1][2]

3.3. Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep containers tightly sealed in their original packaging.[2][4]

Store away from incompatible materials such as oxidizing agents, strong bases, and strong

reducing agents.[4][6]

Protect from direct sunlight, heat, open flames, and other ignition sources.[1][4]

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention if you feel unwell.[1][8]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin and hair with running

water and soap for at least 15 minutes. Seek

medical attention if irritation occurs or persists.

[4][7][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][7]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][7]

In Case of a Spill:

Evacuate non-essential personnel and move upwind.[4]

Remove all ignition sources.[4]

Wearing appropriate PPE, contain the spill using inert absorbent material.[7]

Collect the absorbed material into a suitable, labeled container for disposal.[2][7]

Ventilate the area and clean the spill site.

Disposal Plan
All waste materials must be handled in accordance with local, state, and federal regulations.[4]
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Unused Product: Unused or surplus 3-Chlorobenzaldehyde should be offered to a licensed

professional waste disposal company.[2] It may be possible to recycle the material if it is not

contaminated.[4]

Contaminated Materials: Absorbent materials, contaminated PPE, and empty containers

should be placed in a sealed, labeled container for hazardous waste disposal. Do not mix

with other waste.

Containers: Puncture and bury empty containers at an authorized landfill if permitted by local

regulations.[4] Otherwise, treat as hazardous waste.

Wash Water: Do not allow wash water from cleaning equipment to enter drains. Collect all

wash water for treatment and disposal.[4]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 3-Chlorobenzaldehyde.
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Workflow for Safe Handling of 3-Chlorobenzaldehyde

1. Preparation

2. Handling

3. Post-Handling & Disposal

4. Emergency Response
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Caption: Safe handling and emergency workflow for 3-Chlorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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